(1-Cyclopentyltriazol-4-yl)methanamine;dihydrochloride

• IUPAC Name: (1-cyclopentyltriazol-4-yl)methanamine;dihydrochloride
• InChI: InChI=1S/C8H14N4.2ClH/c9-5-7-6-12(11-10-7)8-3-1-2-4-8;;/h6,8H,1-5,9H2;2*1H
• InChI Key: WIBJUBZCQJCLQP-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)N2C=C(N=N2)CN.Cl.Cl
• Molecular Formula: C8H16Cl2N4
• Molecular Weight: 239.14 g/mol
• CAS No.: 2490432-95-4

Description

“(1-Cyclopentyltriazol-4-yl)methanamine;dihydrochloride” is a chemical compound with the CAS Number: 2490432-95-4. It has a molecular weight of 239.15. The compound is stored at a temperature of 4 degrees Celsius and is in the form of a powder. The IUPAC name for this compound is (1-cyclopentyl-1H-1,2,3-triazol-4-yl)methanamine dihydrochloride.

Molecular Structure Analysis

The InChI code for this compound is 1S/C8H14N4.2ClH/c9-5-7-6-12(11-10-7)8-3-1-2-4-8;;/h6,8H,1-5,9H2;2*1H. This code provides a unique representation of the compound’s molecular structure.

Physical and Chemical Properties Analysis

The compound is a powder and is stored at a temperature of 4 degrees Celsius. It has a molecular weight of 239.15.

Scientific Research Applications

• Synthesis of Chlorinated Tetracyclic Compounds for Potential Antidepressant Effects : The synthesis of tetracyclic compounds, including 1-(4,5-dichloro-9,10-dihydro-9,10-ethanoanthracen-11-yl)-N-methylmethanamine, which is a homologue of anxiolytic and antidepressant drugs, was described. These compounds showed significant antidepressant effects in mice, indicating potential applications in medicinal chemistry (Karama et al., 2016).

• Bicyclic Diamino Scaffold Stabilizing Parallel Turn Conformations : A tetrahydro-4 H-(pyrrolo[3,4- d]isoxazol-3-yl)methanamine scaffold was designed to stabilize parallel turn conformations. This is important in peptide chemistry and could have implications in designing peptide-based drugs (Bucci et al., 2018).

• Antibacterial and Antifungal Applications : Derivatives of 1-(1H-benzotriazol-1-yl)-1-substituted phenyl methanamine showed variable degrees of antibacterial and antifungal activities, suggesting their potential use in developing new antimicrobial agents (Visagaperumal et al., 2010).

• Selective Bromination in Organic Synthesis : The synthesis of 4-chloro-1-indanone and its derivatives, including (4-chloro-2, 3-dihydro-1 H -indene-2-yl)methanamine, was explored. This has implications in organic synthesis, particularly in the selective bromination of compounds (Jasouri et al., 2010).

• Synthesis of Oxadiazole Derivatives : The synthesis of 1-[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]methanamine demonstrates its use in creating novel organic compounds, which could have potential applications in pharmaceuticals or material science (Shimoga et al., 2018).

• Serotonin Receptor Agonists for Antidepressant Activity : Novel 1-(1-benzoylpiperidin-4-yl)methanamine derivatives were designed as serotonin 5-HT1A receptor-biased agonists. These compounds showed potent antidepressant-like activity, indicating their potential in treating depression (Sniecikowska et al., 2019).

• Cytotoxic Effects in Cancer Research : The cytotoxic effect of (1-methyl-1H-imidazol-2-yl)-methanamine and its derivatives in Pt(II) complexes on human carcinoma cell lines was compared with cisplatin. This research has significant implications in the development of new cancer treatments (Ferri et al., 2013).

• Energetic Materials for Insensitive Munitions : Nitrogen-rich tetrazolium azotetrazolate salts, including derivatives of methanamine, were studied for their potential as insensitive energetic materials. This has applications in the field of materials science, especially in developing safer explosive compounds (Klapötke & Sabaté, 2008).

Safety and Hazards

The compound has been assigned the GHS07 pictogram. The hazard statements associated with this compound are H302, H315, H319, and H335. The precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501.